2-Nonenoic acid, ethyl ester
Overview
Description
Ethyl (e)-2-nonenoate belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl (e)-2-nonenoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Ethyl (e)-2-nonenoate has been primarily detected in urine. Within the cell, ethyl (e)-2-nonenoate is primarily located in the membrane (predicted from logP) and cytoplasm.
Scientific Research Applications
Analysis and Synthesis Applications
Derivatives Analysis : A study by W. Ming (2007) analyzed 2-acetyl-hexanoic acid ethyl ester and its derivatives, demonstrating its broad utility in fields like anesthetics, spice, and medicine. This shows the compound's relevance in chemical analysis and derivative formation (Ming, 2007).
Esterification Studies : Research by Ghaziaskar, Daneshfar, and Calvo (2006) on the catalytic esterification of 2-ethylhexanoic acid with 2-ethyl-1-hexanol in supercritical carbon dioxide provides insight into efficient synthesis methods of esters (Ghaziaskar et al., 2006).
Production Optimization : Hosney and Mustafa (2020) focused on optimizing the production of 2-ethyl hexyl oleate, a non-phthalate plasticizer, demonstrating the compound's potential in industrial applications (Hosney & Mustafa, 2020).
Synthesis of Lubricants : Narayan and Madras (2017) researched the non-catalytic synthesis of bis(2-ethylhexyl)sebacate, a synthetic lubricant, underlining the compound's importance in the manufacturing sector (Narayan & Madras, 2017).
Chemical Properties and Applications
Chemical Reactivity : The study by Venkatesan, Hocutt, Jones, and Rabinowitz (2010) on the synthesis of quinoline-3-carboxylic acid ethyl esters highlights the reactivity of similar ester compounds in creating complex chemicals (Venkatesan et al., 2010).
Polymer Degradation Behavior : Mashak, Mobedi, Ziaee, and Nekoomanesh (2011) investigated the effect of aliphatic esters on the degradation behavior of polymers, indicating the compound's utility in polymer science (Mashak et al., 2011).
Catalysis : Gorman and Tomlinson (1998) used Iron(III) 2-ethylhexanoate as a catalyst for the Diels–Alder reaction, showing the compound's application in catalysis (Gorman & Tomlinson, 1998).
Miscellaneous Applications
- Labeling Agents in Chromatography : Yasaka, Tanaka, Shono, Tetsumi, and Katakawa (1990) described the use of 2-(phthalimino)ethyl trifluoromethanesulfonate as a labeling agent for carboxylic acids in chromatography, highlighting the compound's significance in analytical chemistry (Yasaka et al., 1990).
properties
IUPAC Name |
ethyl (E)-non-2-enoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20O2/c1-3-5-6-7-8-9-10-11(12)13-4-2/h9-10H,3-8H2,1-2H3/b10-9+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCSDUGXKKBIICL-MDZDMXLPSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC=CC(=O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCC/C=C/C(=O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201314389 |
Source
|
| Record name | Ethyl (2E)-2-nonenoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201314389 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
38112-59-3, 17463-01-3 |
Source
|
| Record name | Ethyl (2E)-2-nonenoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=38112-59-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 2-nonenoate | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=250998 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Nonenoic acid, ethyl ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Ethyl (2E)-2-nonenoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201314389 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethyl non-2-enoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.037.690 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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